Cas no 1164497-52-2 ((2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide)

(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide structure
1164497-52-2 structure
Product Name:(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide
CAS No:1164497-52-2
MF:C22H24N2O2
MW:348.438165664673
CID:5444975
PubChem ID:2336182
Update Time:2023-08-27

(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1462666
    • HMS2521I18
    • MLS000402387
    • (E)-2-cyano-3-(4-methoxy-2-methyl-5-propan-2-ylphenyl)-N-(4-methylphenyl)prop-2-enamide
    • 2-cyano-3-[4-methoxy-2-methyl-5-(propan-2-yl)phenyl]-N-(4-methylphenyl)prop-2-enamide
    • SMR000263670
    • Z56807616
    • 1164497-52-2
    • AKOS001015320
    • EN300-18215594
    • (2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide
    • Inchi: 1S/C22H24N2O2/c1-14(2)20-12-17(16(4)10-21(20)26-5)11-18(13-23)22(25)24-19-8-6-15(3)7-9-19/h6-12,14H,1-5H3,(H,24,25)/b18-11+
    • InChI Key: GMYWIHFEONATAT-WOJGMQOQSA-N
    • SMILES: C(NC1=CC=C(C)C=C1)(=O)/C(/C#N)=C/C1=CC(C(C)C)=C(OC)C=C1C

Computed Properties

  • Exact Mass: 348.183778013g/mol
  • Monoisotopic Mass: 348.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 568.0±50.0 °C(Predicted)
  • pka: 11.26±0.70(Predicted)

(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18215594-0.05g
1164497-52-2 90%
0.05g
$246.0 2023-09-19

(2E)-2-Cyano-3-[4-methoxy-2-methyl-5-(1-methylethyl)phenyl]-N-(4-methylphenyl)-2-propenamide Related Literature

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